Cas no 117713-15-2 (4-Methyl-4'-propylbiphenyl)

• Product Name: 4-Methyl-4'-propylbiphenyl
• CAS No: 117713-15-2
• MF: C₁₆H₁₈
• MW: 210.314124584198
• CID: 5036356
• PubChem ID: 20591669
• Update Time: 2026-02-28

4-Methyl-4'-propylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-4'-propylbiphenyl
• 4'-Methyl-4-propyl-1,1'-biphenyl
• MYPHJNJOMQFYGS-UHFFFAOYSA-N
• 4-methyl-4'-propyl-1,1'-Biphenyl
• 117713-15-2

• Inchi： 1S/C16H18/c1-3-4-14-7-11-16(12-8-14)15-9-5-13(2)6-10-15/h5-12H,3-4H2,1-2H3
• InChI Key： MYPHJNJOMQFYGS-UHFFFAOYSA-N
• SMILES： C(CC)C1C=CC(=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 210.140850574g/mol
• Monoisotopic Mass: 210.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Additional information on 4-Methyl-4'-propylbiphenyl

4-Methyl-4'-propylbiphenyl (CAS No. 117713-15-2): A Comprehensive Guide to Its Properties and Applications

4-Methyl-4'-propylbiphenyl (CAS No. 117713-15-2) is a specialized organic compound belonging to the biphenyl derivatives family. This compound has garnered significant attention in recent years due to its unique chemical structure and versatile applications in industries such as liquid crystal displays (LCDs), pharmaceutical intermediates, and advanced material synthesis. With the growing demand for high-performance materials in electronics and optoelectronics, researchers and manufacturers are increasingly exploring the potential of 4-Methyl-4'-propylbiphenyl as a key component in next-generation technologies.

The molecular structure of 4-Methyl-4'-propylbiphenyl features a biphenyl core substituted with a methyl group at the 4-position and a propyl group at the 4'-position. This specific arrangement contributes to its distinct physicochemical properties, including thermal stability, mesomorphic behavior, and solubility characteristics. These properties make it particularly valuable for applications requiring precise molecular alignment, such as in liquid crystal mixtures for display technologies. Recent studies have also investigated its potential as a building block for organic semiconductors and photovoltaic materials, aligning with the global push toward sustainable energy solutions.

In the context of current market trends, 4-Methyl-4'-propylbiphenyl has become a subject of interest for researchers working on flexible electronics and wearable devices. The compound's ability to maintain stability under varying temperature conditions makes it suitable for use in high-temperature applications, a feature highly sought after in the automotive and aerospace industries. Additionally, its compatibility with other aromatic compounds allows for the creation of customized material blends with tailored properties, addressing the growing need for specialty chemicals in advanced manufacturing processes.

From a synthesis perspective, 4-Methyl-4'-propylbiphenyl is typically produced through cross-coupling reactions, with palladium-catalyzed methods being the most common. Recent advancements in green chemistry have led to the development of more sustainable production methods, reducing the environmental impact associated with traditional synthesis routes. This aligns with the increasing focus on eco-friendly chemical processes and the implementation of green chemistry principles in industrial settings. The compound's purification and characterization are critical steps in ensuring its quality for high-end applications, with techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy being commonly employed.

The commercial availability of 4-Methyl-4'-propylbiphenyl has expanded in recent years, with suppliers offering various grades to meet different industry requirements. When sourcing this compound, buyers often search for terms like "high purity 4-Methyl-4'-propylbiphenyl", "CAS 117713-15-2 supplier", or "biphenyl derivative for LCD applications". Quality control measures, including batch-to-batch consistency and impurity profiling, are crucial considerations for end-users, particularly in applications where material performance directly impacts product functionality.

Looking toward future developments, researchers are exploring modifications to the 4-Methyl-4'-propylbiphenyl structure to enhance its properties further. These efforts include the introduction of additional functional groups or the creation of hybrid materials combining this compound with other advanced substances. The potential for 4-Methyl-4'-propylbiphenyl to contribute to emerging technologies such as organic light-emitting diodes (OLEDs) and quantum dot displays represents an exciting frontier in materials science. As industries continue to demand materials with superior performance characteristics, the role of specialized compounds like 4-Methyl-4'-propylbiphenyl is expected to grow significantly in the coming years.

For professionals working with 4-Methyl-4'-propylbiphenyl, understanding its handling requirements and storage conditions is essential to maintain its integrity. While the compound is generally stable under recommended conditions, proper material safety practices should always be followed. Technical datasheets typically provide detailed information about its physical properties, including melting point, boiling point, and solubility parameters, which are valuable for formulation development and process optimization.

In conclusion, 4-Methyl-4'-propylbiphenyl (CAS No. 117713-15-2) stands as an important compound in the realm of specialty chemicals, with applications spanning multiple high-tech industries. Its unique combination of chemical properties and adaptability to various technological needs positions it as a material of continuing interest for researchers and industrial applications alike. As material science advances and new applications emerge, the significance of this biphenyl derivative is likely to increase, making it a compound worth watching in the evolving landscape of advanced materials.